Cas no 80245-26-7 (4-Fluoro-2-methylbenzotrifluoride)
80245-26-7 structure
Product Name:4-Fluoro-2-methylbenzotrifluoride
CAS No:80245-26-7
MF:C8H6F4
MW:178.126856327057
MDL:MFCD04972884
CID:60199
PubChem ID:11298280
Update Time:2024-10-27
4-Fluoro-2-methylbenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methyl-1-(trifluoromethyl)benzene
- 4-TRIFLUOROMETHYL-3-METHYLFLUOROBENZENE
- 4-FLUORO-2-METHYL-BENZOTRIFLUORIDE
- 4-FLUORO-2-METHYL-1-TRIFLUOROMETHYL-BENZENE
- 2-METHYL-4-FLUOROBENZOTRIFLUORIDE
- PTF-F-3ME
- 4-FLUORO-2-METHYLBENZOTRIFLUOROIDE
- 4-Fluoro-2-methylbenzotrifluoride
- SCHEMBL299182
- F85903
- HEKOQCAFXDHNQT-UHFFFAOYSA-N
- MFCD04972884
- A839873
- AMY8710
- 80245-26-7
- DTXSID00461556
- AKOS005255471
- MS-20089
- FT-0641757
- 4-Fluoro-2-methyl-1-(trifluoromethyl)benzene (ACI)
- STL554656
- BBL100862
- Benzene, 4-fluoro-2-methyl-1-(trifluoromethyl)-
-
- MDL: MFCD04972884
- Inchi: 1S/C8H6F4/c1-5-4-6(9)2-3-7(5)8(10,11)12/h2-4H,1H3
- InChI Key: XBUKSKTZQURUDT-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 178.04056284g/mol
- Monoisotopic Mass: 178.04056284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.241
- Boiling Point: 131.2°C at 760 mmHg
- Flash Point: 20.2°C
- Refractive Index: 1.416
- LogP: 3.15290
4-Fluoro-2-methylbenzotrifluoride Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
4-Fluoro-2-methylbenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032926-250mg |
4-Fluoro-2-methyl-1-trifluoromethyl-benzene |
80245-26-7 | 98% | 250mg |
£37.00 | 2022-03-01 | |
| Fluorochem | 032926-1g |
4-Fluoro-2-methyl-1-trifluoromethyl-benzene |
80245-26-7 | 98% | 1g |
£80.00 | 2022-03-01 | |
| Fluorochem | 032926-5g |
4-Fluoro-2-methyl-1-trifluoromethyl-benzene |
80245-26-7 | 98% | 5g |
£277.00 | 2022-03-01 | |
| Fluorochem | 032926-25g |
4-Fluoro-2-methyl-1-trifluoromethyl-benzene |
80245-26-7 | 98% | 25g |
£933.00 | 2022-03-01 | |
| Alichem | A013006343-250mg |
5-Fluoro-2-(trifluoromethyl)toluene |
80245-26-7 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A013006343-500mg |
5-Fluoro-2-(trifluoromethyl)toluene |
80245-26-7 | 97% | 500mg |
$798.70 | 2023-09-01 | |
| Alichem | A013006343-1g |
5-Fluoro-2-(trifluoromethyl)toluene |
80245-26-7 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| Apollo Scientific | PC53337-25g |
4-Trifluoromethyl-3-methylfluorobenzene |
80245-26-7 | 95% | 25g |
£680.00 | 2024-05-25 | |
| Apollo Scientific | PC53337-100g |
4-Trifluoromethyl-3-methylfluorobenzene |
80245-26-7 | 95% | 100g |
£1970.00 | 2024-05-25 | |
| TRC | F401525-50mg |
4-Fluoro-2-methylbenzotrifluoride |
80245-26-7 | 50mg |
$ 50.00 | 2022-06-05 |
4-Fluoro-2-methylbenzotrifluoride Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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